Cas no 56485-61-1 (6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride)
56485-61-1 structure
Product Name:6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
CAS No:56485-61-1
MF:C12H18ClN
MW:211.731022357941
CID:1598986
PubChem ID:41901
Update Time:2025-04-21
6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
- 5H-BENZOCYCLOHEPTEN-6-AMINE, 6,7,8,9-TETRAHYDRO-6-METHYL-, HYDROCHLORIDE, (+-)-
- 56485-61-1
- (+-)-6,7,8,9-Tetrahydro-6-methyl-5H-benzocyclohepten-6-amine hydrochloride
- (+-)-6-Amino-6-methyl-6,7,8,9-tetrahydro-5H-benzocycloheptene hydrochloride
-
- Inchi: 1S/C12H17N.ClH/c1-12(13)8-4-7-10-5-2-3-6-11(10)9-12;/h2-3,5-6H,4,7-9,13H2,1H3;1H
- InChI Key: HJOPRBLZBUMUEM-UHFFFAOYSA-N
- SMILES: [Cl-].[NH3+]C1(C)CC2C=CC=CC=2CCC1
Computed Properties
- Exact Mass: 192.972
- Monoisotopic Mass: 211.112777
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.6
Experimental Properties
- Boiling Point: 272.9°C at 760 mmHg
- Flash Point: 121.5°C
- PSA: 22.3
6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
56485-61-1 (6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent